Cas no 138380-46-8 (Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester)

• Product Name: Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester
• CAS No: 138380-46-8
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 157679
• PubChem ID: 3071714
• Update Time: 2025-04-19

Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester
• ethyl 3,3-dihydroxy-2-oxopropanoate
• 1H-Indolo(3,2-c)quinoline-1,4(11H)-dione, 2,6-dimethyl-
• 2,6-Dimethylindolo(3,2-c)quinoline-1,4-dione
• 2,6-Dimethyl-1H-indolo(3,2-c)quinoline-1,4(11H)-dione
• 138380-46-8
• DTXSID20160650

• Inchi： 1S/C5H8O5/c1-2-10-5(9)3(6)4(7)8/h4,7-8H,2H2,1H3
• InChI Key： XSQBUSBHZUKJFU-UHFFFAOYSA-N
• SMILES： O(C(C(C(O)O)=O)=O)CC

Computed Properties

• Exact Mass: 148.03714
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83